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Compound of Interest

Compound Name: 4-Hydroxy Omeprazole Sulfone

CAS No.: 1346600-70-1

Cat. No.: B585648

Get Quote

This guide provides essential safety and logistical information for the proper disposal of 4-
Hydroxy Omeprazole Sulfone, a key metabolite of the widely used proton pump inhibitor,

omeprazole. Adherence to these procedures is critical for ensuring laboratory safety,

maintaining regulatory compliance, and protecting the environment. This document is intended

for researchers, scientists, and drug development professionals who handle this compound.

The following protocols are designed to be a self-validating system, grounded in established

principles of chemical safety and hazardous waste management. While a specific Safety Data

Sheet (SDS) for 4-Hydroxy Omeprazole Sulfone is not readily available in public databases,

the guidance herein is derived from data on closely related compounds, such as Omeprazole

Sulfone and 4-hydroxy Omeprazole sulfide, and general best practices for pharmaceutical and

laboratory chemical waste disposal.

Pre-Disposal Hazard Assessment and Characterization
Before initiating any disposal procedures, a thorough understanding of the potential hazards is

paramount. While specific toxicological data for 4-Hydroxy Omeprazole Sulfone is limited,
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related compounds exhibit certain hazards that should be considered as a precautionary

measure.

Table 1: Hazard Profile of Related Omeprazole Compounds

Compound CAS Number Known Hazards

4-Hydroxy Omeprazole

Sulfone
1346600-70-1

Data not readily available.

Assume similar hazards to

related compounds as a

precaution.

Omeprazole Sulfone 88546-55-8

Harmful if swallowed.

Harmful/toxic to aquatic life

with long-lasting effects.

4-hydroxy Omeprazole sulfide 103876-98-8

Causes skin irritation, causes

serious eye irritation, may

cause respiratory irritation.

Given this information, it is prudent to handle 4-Hydroxy Omeprazole Sulfone as a substance

that is potentially harmful if ingested, an irritant to skin and eyes, and hazardous to the aquatic

environment.

Personal Protective Equipment (PPE) and Safety
Precautions
All personnel handling 4-Hydroxy Omeprazole Sulfone waste must wear appropriate PPE to

minimize exposure risks.

Table 2: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Hand Protection
Nitrile or other chemically

resistant gloves.

To prevent skin contact and

potential irritation.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from dust

particles and potential

splashes.

Body Protection Laboratory coat.
To protect skin and clothing

from contamination.

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood.

To prevent inhalation of

airborne particles, especially

when handling the solid form.

Segregation and Containment of Waste
Proper segregation of chemical waste is a cornerstone of laboratory safety. 4-Hydroxy
Omeprazole Sulfone waste should never be mixed with general laboratory trash or other

incompatible waste streams.

Step-by-Step Waste Containment Protocol:

Select an Appropriate Waste Container:

Use a clearly labeled, leak-proof container with a secure screw-top lid.

The container material must be compatible with the chemical. High-density polyethylene

(HDPE) or glass containers are generally suitable.

Ensure the container is in good condition, with no cracks or signs of deterioration.[1]

Label the Waste Container:

All hazardous waste containers must be clearly labeled.[2][3]

The label should include:
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The words "Hazardous Waste."

The full chemical name: "4-Hydroxy Omeprazole Sulfone."

The approximate concentration and quantity of the waste.

The date the waste was first added to the container.

The relevant hazard pictograms (e.g., harmful, irritant, environmentally hazardous).

Segregate Solid and Liquid Waste:

Solid waste, such as contaminated gloves, weigh boats, and paper towels, should be

collected in a separate, clearly labeled container from liquid waste.[2][3]

Liquid waste containing 4-Hydroxy Omeprazole Sulfone should be collected in a

designated liquid waste container.

Avoid Mixing Incompatible Wastes:

Do not mix 4-Hydroxy Omeprazole Sulfone waste with other chemical wastes unless

you are certain they are compatible. Incompatible wastes must be segregated to prevent

dangerous reactions.[1]

On-Site Storage and Accumulation
Designated satellite accumulation areas (SAAs) are required for the temporary storage of

hazardous waste in the laboratory.[1][4]

Location: The SAA must be at or near the point of waste generation.[4]

Containment: Store waste containers in secondary containment, such as a spill tray, to

contain any potential leaks.[3][5]

Container Management: Keep waste containers securely capped at all times, except when

adding waste.[1][4][5]
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Accumulation Limits: Be aware of the volume limits for SAAs (typically 55 gallons for

hazardous waste or 1 quart for acutely toxic waste) and the time limits for storage (up to one

year for partially filled containers).[1][4]

Disposal Procedures
The disposal of 4-Hydroxy Omeprazole Sulfone must be handled through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Prohibited Disposal Methods:

DO NOT dispose of 4-Hydroxy Omeprazole Sulfone down the sink or in any other drain.[5]

This is crucial to prevent the contamination of waterways, as omeprazole and its metabolites

can persist in the aquatic environment.[6][7]

DO NOT dispose of 4-Hydroxy Omeprazole Sulfone in the regular trash.

DO NOT allow the chemical to evaporate in a fume hood as a method of disposal.[5]

Proper Disposal Workflow:

The following diagram illustrates the decision-making process for the proper disposal of 4-
Hydroxy Omeprazole Sulfone waste.
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Disposal Workflow for 4-Hydroxy Omeprazole Sulfone
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Caption: Decision workflow for the safe disposal of 4-Hydroxy Omeprazole Sulfone.

Final Disposal Steps:

Once the waste container is full or has been in storage for the maximum allowable time,

contact your institution's EHS department to arrange for a waste pickup.

Provide the EHS personnel with all necessary information about the waste, including its

composition and any known hazards.
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EHS will then transport the waste to a licensed treatment, storage, and disposal facility

(TSDF). The most common disposal method for pharmaceutical waste is high-temperature

incineration.[8][9]

Environmental Considerations and the Importance of
Proper Disposal
Proton pump inhibitors like omeprazole and their metabolites are increasingly being detected in

the environment.[6][10] While the parent compound, omeprazole, degrades relatively quickly in

aquatic environments, its metabolites may be more persistent.[11][12] Improper disposal, such

as flushing or sewering, can lead to the contamination of water supplies and potentially harm

aquatic organisms.[13][14] By following these disposal guidelines, you are taking a critical step

in minimizing the environmental footprint of your research.

Spill and Emergency Procedures
In the event of a spill:

Alert personnel in the immediate area.

Evacuate the area if the spill is large or if you are unsure of the hazards.

If you are trained and it is safe to do so, clean up the spill using an appropriate spill kit.

For solid spills, carefully scoop the material into a waste container. Avoid creating dust.

For liquid spills, use absorbent pads to contain and clean up the spill.

All materials used for spill cleanup must be disposed of as hazardous waste.

Report the spill to your laboratory supervisor and EHS department.

By adhering to these rigorous disposal protocols, you contribute to a safer laboratory

environment and demonstrate a commitment to environmental stewardship. These procedures

are not merely suggestions but are based on federal and state regulations designed to protect

both human health and the ecosystem.[13][15]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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